tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate

• IUPAC Name: tert-butyl 3-methyl-4-nitropyrazole-1-carboxylate
• InChI: InChI=1S/C9H13N3O4/c1-6-7(12(14)15)5-11(10-6)8(13)16-9(2,3)4/h5H,1-4H3
• InChI Key: BDFNCVSBBDMLAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1[N+](=O)[O-])C(=O)OC(C)(C)C
• Molecular Formula: C9H13N3O4
• DSSTOX Substance ID: DTXSID00733482
• Molecular Weight: 227.22 g/mol
• CAS No.: 847139-22-4

Description

“tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate” is a chemical compound with the molecular formula C9H13N3O4. It is a member of the pyrazole family, which are aromatic heterocyclic compounds.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For example, tert-butyl 3-methyl-4-nitropyrazole-1-carboxylate can be synthesized from 3-methyl-4-nitropyrazole using di-tert-butyl dicarbonate in tetrahydrofuran.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles, including “this compound”, can undergo a variety of chemical reactions. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 227.22. Other physical and chemical properties specific to “this compound” are not available in the retrieved resources.

Scientific Research Applications

Synthesis and Derivative Formation

The compound tert-Butyl 3-methyl-4-nitro-1H-pyrazole-1-carboxylate serves as a precursor in the synthesis of various chemically significant derivatives. For instance, it is involved in the multigram synthesis of fluoroalkyl-substituted pyrazole-4-carboxylic acids through acylation and subsequent reactions with alkyl hydrazines, resulting in isomeric pyrazoles. These processes are crucial for producing fluorinated pyrazole carboxylic acids on a large scale, which have diverse applications in chemical synthesis and potentially pharmacological activities (Iminov et al., 2015).

Novel Compound Synthesis

The research also extends to the development of new halo-substituted pyrazolo[5,1-c][1,2,4]triazines, showcasing the versatility of tert-butyl nitro derivatives in synthesizing novel compounds. Such compounds are synthesized through diazotization processes and demonstrate the potential for creating diverse molecular architectures, which could be essential for developing new materials or pharmaceuticals (Ivanov et al., 2017).

Antitumor Agents

Furthermore, derivatives of this compound have been explored for their potential as antitumor agents. Synthesis of novel methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates demonstrates a strategic approach to creating compounds with significant activity against various cancer cell lines. This indicates the critical role of tert-butyl nitro derivatives in the development of new therapeutic agents (Abonía et al., 2011).

Chemical Synthesis Techniques

The applications of this compound extend to chemical synthesis techniques, such as the development of new reagents for the synthesis of protected guanidines from amines. This highlights the compound's utility in facilitating complex synthetic pathways, thereby contributing to advancements in chemical synthesis methodologies (Yong et al., 1999).